Cas no 858768-41-9 (propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate)

Propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate is a synthetic flavonoid derivative characterized by its chromene (benzopyran) core structure. The compound features a 7-methoxy substitution on the chromen-4-one scaffold, linked via an ether bridge to a para-substituted benzoate ester with a propyl chain. This structural configuration enhances its stability and potential reactivity, making it suitable for applications in organic synthesis and pharmaceutical research. The methoxy and ester functional groups contribute to its lipophilicity, which may influence bioavailability in biological systems. Its well-defined molecular architecture allows for precise modifications, offering utility as an intermediate in the development of bioactive molecules or functional materials. Analytical characterization is facilitated by its distinct chromophore.

propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate structure

858768-41-9 structure

Product Name:propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate

CAS No:858768-41-9

MF:C₂₀H₁₈O₆

MW:354.353326320648

CID:5421463

PubChem ID:1805960

Update Time:2025-08-04

propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

- propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate
- Benzoic acid, 4-[(7-methoxy-4-oxo-4H-1-benzopyran-3-yl)oxy]-, propyl ester
- Inchi： 1S/C20H18O6/c1-3-10-24-20(22)13-4-6-14(7-5-13)26-18-12-25-17-11-15(23-2)8-9-16(17)19(18)21/h4-9,11-12H,3,10H2,1-2H3
- InChI Key： SJPVMDYZVBSAGA-UHFFFAOYSA-N
- SMILES： C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OC)C=C3OC=2)C=C1

Computed Properties

Exact Mass: 354.11033829g/mol
Monoisotopic Mass: 354.11033829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 71.1Å²

propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-1228-2μmol	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	2μmol	$57.0	2023-09-05
Life Chemicals	F3385-1228-5μmol	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	5μmol	$63.0	2023-09-05
Life Chemicals	F3385-1228-10μmol	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	10μmol	$69.0	2023-09-05
Life Chemicals	F3385-1228-20μmol	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	20μmol	$79.0	2023-09-05
Life Chemicals	F3385-1228-1mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	1mg	$54.0	2023-09-05
Life Chemicals	F3385-1228-2mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	2mg	$59.0	2023-09-05
Life Chemicals	F3385-1228-3mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	3mg	$63.0	2023-09-05
Life Chemicals	F3385-1228-4mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	4mg	$66.0	2023-09-05
Life Chemicals	F3385-1228-5mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	5mg	$69.0	2023-09-05
Life Chemicals	F3385-1228-10mg	propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	858768-41-9	10mg	$79.0	2023-09-05

propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate Related Literature

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Related Categories

Additional information on propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate

Comprehensive Overview of Propyl 4-[(7-Methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate (CAS No. 858768-41-9)

Propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate, with the CAS number 858768-41-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and applications in pharmaceuticals. The propyl ester moiety in its structure enhances its lipophilicity, making it a promising candidate for drug delivery systems.

The compound's molecular structure features a 7-methoxy-4-oxo-4H-chromen-3-yl group linked to a benzoate via an ether bond. This unique arrangement contributes to its potential as a bioactive molecule, particularly in the development of anti-inflammatory and antioxidant agents. Recent studies have explored its role in modulating oxidative stress pathways, a topic of high interest in aging and chronic disease research.

In the context of user-searched trends, questions like "What are the applications of chromene derivatives?" or "How does propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate work in drug formulation?" highlight the growing curiosity around this compound. Researchers are particularly intrigued by its potential in cosmeceuticals, where its UV-absorbing properties could be harnessed for sunscreen formulations.

From a synthetic chemistry perspective, the compound's preparation involves a multi-step process, including esterification and etherification reactions. Its CAS registry number 858768-41-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. The compound's solubility profile and stability under physiological conditions are also key areas of investigation.

Emerging discussions in AI-driven drug discovery platforms frequently reference chromene-based scaffolds like this one, owing to their structural versatility. The compound's methoxy group and carbonyl functionality make it a valuable building block for high-throughput screening libraries. Additionally, its potential synergistic effects with other natural products are being explored in nutraceutical research.

Environmental and green chemistry applications are another hotspot. The compound's degradation pathways and eco-toxicity profile are under scrutiny to align with sustainable development goals. Questions such as "Is propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate biodegradable?" reflect this trend.

In summary, propyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate (CAS 858768-41-9) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and materials science. Its structure-activity relationships continue to inspire innovation, making it a subject of enduring scientific interest.